Cas no 90156-46-0 (2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-7-methyl-5-phenyl-)

• Product Name: 2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-7-methyl-5-phenyl-
• CAS No: 90156-46-0
• MF: C₁₆H₁₆N₂O
• MW: 252.311043739319
• CID: 793038
• PubChem ID: 15585558
• Update Time: 2025-04-19

2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-7-methyl-5-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2H-1,3-Benzodiazepin-2-one, 1,3,4,5-tetrahydro-7-methyl-5-phenyl-
• 7-methyl-5-phenyl-1,3,4,5-tetrahydro-1,3-benzodiazepin-2-one
• 7-Methyl-5-phenyl-1,3,4,5-tetrahydro-2H-1,3-benzodiazepin-2-one
• 90156-46-0
• DTXSID20575104

• Inchi： 1S/C16H16N2O/c1-11-7-8-15-13(9-11)14(10-17-16(19)18-15)12-5-3-2-4-6-12/h2-9,14H,10H2,1H3,(H2,17,18,19)
• InChI Key： USNAAUWVRRRGBS-UHFFFAOYSA-N
• SMILES： O=C1NC2C=CC(C)=CC=2C(C2C=CC=CC=2)CN1

Computed Properties

• Exact Mass: 252.126263138g/mol
• Monoisotopic Mass: 252.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 41.1Ų